2-Methoxy-5-nitroaniline hydrochloride
Overview
Description
2-Methoxy-5-nitroaniline hydrochloride is a chemical compound that is widely used in scientific research. It is a yellow crystalline powder that is soluble in water and ethanol. This compound has several applications in the field of biochemistry and medicine.
Scientific Research Applications
Comprehensive Analysis of 2-Methoxy-5-nitroaniline Hydrochloride Applications
2-Methoxy-5-nitroaniline hydrochloride is a chemical compound with a variety of applications in scientific research. Below is a detailed analysis of six unique applications, each within its own dedicated section.
Synthesis of Disazo Disperse Dyes
Application: 2-Methoxy-5-nitroaniline hydrochloride is utilized in the synthesis of disazo disperse dyes . These dyes contain nitro and methoxy groups and are particularly used for dyeing polyester fibers.
Significance: The disazo disperse dyes are known for their vibrant colors and ability to dye synthetic fibers without requiring a mordant. This makes the compound valuable in the textile industry for producing color-fast fabrics.
Intermediate for Azo Dyes and Pigments
Application: The compound serves as an intermediate in the production of azo dyes and pigments . These are used extensively in coloring textiles, food, and other materials.
Chromogenic Agent in Printing
Application: It acts as a chromogenic agent in printing processes , where it contributes to the color development of inks on various substrates.
Significance: As a chromogenic agent, it ensures sharp and clear print quality, which is essential for high-definition printing in packaging and publishing industries.
Analytical Chemistry Standards
Application: This compound is used to create standards for analytical chemistry, particularly in spectroscopy and chromatography .
Significance: The precise calibration of analytical instruments with standards like 2-Methoxy-5-nitroaniline hydrochloride is critical for accurate measurement and analysis in research and quality control.
Research on Thermophysical Properties
Application: 2-Methoxy-5-nitroaniline hydrochloride is studied for its thermophysical properties, which are important in the field of material science .
Mechanism of Action
Mode of Action
It is known that nitroaniline compounds can undergo a series of reactions, including nitration, conversion from the nitro group to an amine, and bromination . These reactions could potentially influence the interaction of 2-Methoxy-5-nitroaniline hydrochloride with its targets.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Methoxy-5-nitroaniline hydrochloride. For instance, the compound is known to be slightly soluble in water , which could influence its distribution and action in aqueous environments. Additionally, safety data indicates that the compound should be stored in a well-ventilated place , suggesting that air circulation could impact its stability.
properties
IUPAC Name |
2-methoxy-5-nitroaniline;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O3.ClH/c1-12-7-3-2-5(9(10)11)4-6(7)8;/h2-4H,8H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBBNYKPRONOPHN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)[N+](=O)[O-])N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
99-59-2 (Parent) |
Source
|
| Record name | 2-Methoxy-5-nitroanilinium chloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0067827729 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID5044312 |
Source
|
| Record name | 2-Methoxy-5-nitroaniline hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5044312 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxy-5-nitroaniline hydrochloride | |
CAS RN |
67827-72-9 |
Source
|
| Record name | Benzenamine, 2-methoxy-5-nitro-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=67827-72-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Methoxy-5-nitroanilinium chloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0067827729 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzenamine, 2-methoxy-5-nitro-, hydrochloride (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2-Methoxy-5-nitroaniline hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5044312 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-methoxy-5-nitroanilinium chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.061.103 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-METHOXY-5-NITROANILINE HYDROCHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4DP906MMG9 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 2-Methoxy-5-nitroaniline hydrochloride in the synthesis of pyrroloquinoline quinone (PQQ)?
A1: 2-Methoxy-5-nitroaniline hydrochloride serves as the starting material in the multi-step synthesis of PQQ described in the research paper []. The process begins with an alkali treatment of 2-Methoxy-5-nitroaniline hydrochloride to obtain the first intermediate compound in the synthesis pathway.
Q2: What are the advantages of using 2-Methoxy-5-nitroaniline hydrochloride as a starting material in this specific synthetic route for PQQ?
A2: The research paper highlights several advantages of this synthetic approach []:
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![5-Aminoimidazo[1,2-a]pyridine-3-carbaldehyde](/img/structure/B1582590.png)
